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Abstract
This document provides a detailed protocol for the preparation of a stock solution of ERGi-
USU-6 mesylate, a potent and selective inhibitor of the ERG oncoprotein.[1][2] Accurate

preparation of this stock solution is critical for ensuring reproducibility and reliability in

downstream experiments, including in vitro cell-based assays and in vivo animal studies. This

guide outlines the necessary materials, step-by-step procedures, and essential storage

conditions to maintain the integrity and activity of the compound.

Introduction
ERGi-USU-6 mesylate is a small molecule inhibitor that has demonstrated significant potential

in selectively targeting cancer cells harboring ERG gene fusions, which are prevalent in a

majority of prostate cancers.[1] The compound acts by inhibiting the atypical kinase RIOK2,

leading to a downstream reduction in ERG protein levels and subsequent inhibition of cancer

cell growth.[3] To facilitate research and development involving this compound, a standardized

and reproducible method for preparing a stable, high-concentration stock solution is

paramount. This protocol provides a clear and concise methodology for dissolving and storing

ERGi-USU-6 mesylate for experimental use.
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For ease of reference, the key quantitative data for ERGi-USU-6 mesylate is summarized in

the table below.

Property Value

Chemical Formula C₁₄H₁₈N₄O₄S

Molecular Weight 338.38 g/mol

CAS Number 2756327-67-8

Appearance Solid powder

Solubility Soluble in DMSO

Recommended Solvent Dimethyl sulfoxide (DMSO), anhydrous

Storage of Solid
Dry, dark, and at 0-4°C for short term (days to

weeks) or -20°C for long term (months to years).

Stock Solution Storage

Aliquot and store at -20°C for up to 1 month or

-80°C for up to 6 months. Avoid repeated

freeze-thaw cycles.

In Vitro IC₅₀ (VCaP cells)
Cell Growth: 0.089 µM; ERG Protein Inhibition:

0.17 µM; RIOK2 Protein Inhibition: 0.13 µM[4][5]

In Vivo MTD (mice)
100 mg/kg (vehicle: 90% PEG + 10% DMSO)[6]

[7]

Experimental Protocol: Preparation of a 10 mM
ERGi-USU-6 Mesylate Stock Solution
This protocol describes the preparation of a 10 mM stock solution of ERGi-USU-6 mesylate in

dimethyl sulfoxide (DMSO).

Materials
ERGi-USU-6 mesylate powder

Anhydrous Dimethyl Sulfoxide (DMSO)
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Sterile microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer

Pipettes and sterile filter tips

Procedure
Equilibration: Before opening, allow the vial of ERGi-USU-6 mesylate powder to equilibrate

to room temperature for at least 15-20 minutes. This prevents condensation of moisture onto

the compound.

Weighing: Carefully weigh the desired amount of ERGi-USU-6 mesylate powder in a sterile

microcentrifuge tube using a calibrated precision balance. For example, to prepare 1 mL of a

10 mM stock solution, weigh out 3.38 mg of the compound.

Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 moles

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 moles x 338.38 g/mol = 0.00338 g = 3.38 mg

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

ERGi-USU-6 mesylate powder. To prepare a 10 mM solution with 3.38 mg of the compound,

add 1 mL of DMSO.

Dissolution: Tightly cap the tube and vortex thoroughly until the powder is completely

dissolved. Gentle warming in a water bath (not exceeding 37°C) can be used to aid

dissolution if necessary. Visually inspect the solution to ensure there are no visible particles.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is

highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
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microcentrifuge tubes. The volume of the aliquots should be based on the requirements of

your future experiments.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[4] Ensure the tubes are tightly sealed to prevent solvent

evaporation and contamination.

Signaling Pathway and Experimental Workflow
Diagrams
The following diagrams illustrate the targeted signaling pathway of ERGi-USU-6 and the

experimental workflow for preparing the stock solution.
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Caption: Targeted signaling pathway of ERGi-USU-6 mesylate.
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Caption: Experimental workflow for stock solution preparation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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